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Compound of Interest

2-chloro-6-fluoro-4-methylbenzoic
Compound Name:

acid
CAS No.: 1427373-49-6
Cat. No.: B6239859

Get Quote

A Technical Framework for Process Optimization
Part 1: Executive Summary & Physicochemical Profile

2-Chloro-6-fluoro-4-methylbenzoic acid (CAS: 1427373-49-6) represents a critical class of
poly-substituted benzoic acid intermediates. Often utilized in the synthesis of agrochemicals
and pharmaceutical scaffolds, its thermodynamic behavior—specifically solid-liquid equilibrium
(SLE)—dictates the efficiency of crystallization, purification, and formulation processes.

Unlike simple benzoic acid, the simultaneous presence of ortho-chloro, ortho-fluoro, and para-
methyl substituents introduces unique steric and electronic effects. These substituents
significantly alter crystal lattice energy and solvation enthalpy compared to mono-substituted
analogs. This guide provides a robust framework for characterizing these properties, utilizing
structural analogs for baseline estimation where specific empirical data requires internal
generation.

1.1 Physicochemical Baseline (Estimated vs. Analog)
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Note: Due to the specialized nature of this intermediate, specific literature values are sparse.

The "Predicted” values below are derived from Quantitative Structure-Property Relationship

(QSPR) analysis of structurally homologous compounds (e.g., 2-chloro-6-fluorobenzoic acid).

Property Value (Predicted/Range)

Rationale / Analog
Reference

Molecular Formula CsHsCIFO2

MW: 188.58 g/mol

Melting Point (
165 -185°C

)

2-fluoro-4-methylbenzoic acid (

C) suggests high lattice
stability; ortho-chloro may
disrupt packing slightly
compared to pure fluoro

analogs.

Enthalpy of Fusion (
20 — 28 kJ/mol

)

Typical range for substituted

benzoic acids.

pKa (Acid Dissociation) 22-26

Significant depression from
benzoic acid (4.2) due to the
ortho-effect of electron-

withdrawing F and Cl atoms.

Lipophilicity (LogP) 26-29

Increased hydrophobicity due
to -Cl and -CHs groups.

Part 2: Solid-Liquid Equilibrium (Solubility)

The solubility of 2-chloro-6-fluoro-4-methylbenzoic acid is the primary thermodynamic

parameter for solvent selection. Based on the "like dissolves like" principle and data from

analogous halogenated benzoic acids, the following solubility hierarchy is established for

process design.

2.1 Solvent Compatibility Matrix
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Representative Solubility Thermodynamic
Solvent Class L. )
Solvents Prediction Driver
Strong Hydrogen
Brotic Pol Methanol, Ethanol, High Bonding (Solute
rotic Polar i
IPA 9 COOH
Solvent OH).
Dipole-dipole

Aprotic Polar

Acetone, Ethyl

Acetate

Moderate to High

interactions; disruption
of carboxylic acid

dimers.

stacking interactions;

Non-Polar Aromatic Toluene, Xylene Moderate useful for cooling
crystallization.
High polarity
Non-Polar Aliphatic Hexane, Heptane Very Low mismatch; excellent

anti-solvents.

Water

Water

Very Low (< 0.5 g/L)

Hydrophobic aromatic
ring dominates; low
pH suppresses

ionization.

2.2 Thermodynamic Modeling of Solubility

To scale up a crystallization process, experimental solubility data (

) must be correlated using thermodynamic models.

Model 1: Modified Apelblat Equation This semi-empirical model is the industry standard for

correlating solubility with temperature.

¢ : Mole fraction solubility

o : Absolute temperature (K)[1]
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e : Empirical parameters derived from regression.
Model 2:
(Buchowski-Ksiazczak) Equation Useful for understanding the non-ideality of the solution.

» : Non-ideality parameter.

 : Enthalpy parameter related to fusion.

Part 3: Dissolution Thermodynamics

Understanding the driving forces of dissolution is critical for predicting stability and precipitation
behavior. These parameters are derived from the Van't Hoff analysis of solubility data.

3.1 Fundamental Equations

The apparent thermodynamic functions of solution are calculated as:

o Enthalpy of Solution (

):

Interpretation: A positive value indicates an endothermic process (solubility increases with
temperature).

e Gibbs Energy of Solution (
):
Also defined as:

» Entropy of Solution (

Mechanistic Insight: For 2-chloro-6-fluoro-4-methylbenzoic acid, dissolution in alcohols is
typically entropy-driven (

) due to the disruption of the ordered solvent structure and the breaking of solute crystal lattice,
despite the enthalpic cost.
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Part 4: Experimental Protocols

As a self-validating system, the following protocols ensure reproducible data generation for this
specific compound.

4.1 Protocol: Gravimetric Solubility Determination (Static
Method)

Standard for generating saturation equilibrium curves.

Preparation: Add excess 2-chloro-6-fluoro-4-methylbenzoic acid solid to 50 mL of the
target solvent in a jacketed equilibrium cell.

o Equilibration: Stir continuously at the target temperature (

K) for 24-48 hours.

o Sampling: Stop stirring and allow phases to settle for 2 hours.

o Filtration: Withdraw supernatant using a pre-heated syringe filter (0.45 um PTFE) to prevent
precipitation during transfer.

e Quantification:
o Transfer a weighed aliquot to a tared dish.
o Evaporate solvent under vacuum at 40°C until constant mass is achieved.

o Calculation:

4.2 Protocol: Thermal Analysis (DSC)

Required for determining

and

 Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).
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 Calibration: Calibrate using Indium standard (
C).

o Sample: Weigh 3-5 mg of dried sample into an aluminum pan; crimp seal (pinhole lid if
volatile impurities suspected).

e Ramp: Heat from 30°C to 250°C at a rate of 5°C/min under Nitrogen purge (50 mL/min).
o Analysis: Integrate the endothermic melting peak. The onset temperature is

: the area under the curve is

Part 5: Workflow Visualization

The following diagram outlines the logical flow for characterizing the thermodynamics of this
intermediate, from initial synthesis to process model.
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Caption: Integrated workflow for thermodynamic characterization and process up-scaling of
substituted benzoic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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